Cas no 62580-75-0 (3H-Phenothiazin-3-one, 2-ethyl-)

3H-Phenothiazin-3-one, 2-ethyl- Properties

Names and Identifiers

• 3H-Phenothiazin-3-one, 2-ethyl-
• 2-ethylphenothiazin-3-one
• 62580-75-0
• 2-ETHYL-3H-PHENOTHIAZIN-3-ONE
• DTXSID50807263

• InChIKey： WGJCLJPOABAJIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11NOS/c1-2-9-7-11-14(8-12(9)16)17-13-6-4-3-5-10(13)15-11/h3-8H,2H2,1H3
• SMILES： CCC1=CC2=NC3=CC=CC=C3SC2=CC1=O

Computed Properties

• Exact Mass: 241.05623
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 241.05613515g/mol
• Heavy Atom Count: 17
• Complexity: 447
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 29.43